Cas no 2138171-06-7 (2,5-Dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide)
2,5-Dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide
- EN300-743450
- 2138171-06-7
- 2,5-Dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide
-
- Inchi: 1S/C11H16N2O2S2/c1-7-10(9-3-5-13-6-4-9)11(8(2)16-7)17(12,14)15/h3,13H,4-6H2,1-2H3,(H2,12,14,15)
- InChI Key: JIQDGYHSQOCERE-UHFFFAOYSA-N
- SMILES: S(C1=C(C)SC(C)=C1C1=CCNCC1)(N)(=O)=O
Computed Properties
- Exact Mass: 272.06532010g/mol
- Monoisotopic Mass: 272.06532010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 109Ų
2,5-Dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-743450-0.05g |
2,5-dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide |
2138171-06-7 | 95.0% | 0.05g |
$1068.0 | 2025-03-11 | |
| Enamine | EN300-743450-0.1g |
2,5-dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide |
2138171-06-7 | 95.0% | 0.1g |
$1119.0 | 2025-03-11 | |
| Enamine | EN300-743450-0.25g |
2,5-dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide |
2138171-06-7 | 95.0% | 0.25g |
$1170.0 | 2025-03-11 | |
| Enamine | EN300-743450-0.5g |
2,5-dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide |
2138171-06-7 | 95.0% | 0.5g |
$1221.0 | 2025-03-11 | |
| Enamine | EN300-743450-1.0g |
2,5-dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide |
2138171-06-7 | 95.0% | 1.0g |
$1272.0 | 2025-03-11 | |
| Enamine | EN300-743450-2.5g |
2,5-dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide |
2138171-06-7 | 95.0% | 2.5g |
$2492.0 | 2025-03-11 | |
| Enamine | EN300-743450-5.0g |
2,5-dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide |
2138171-06-7 | 95.0% | 5.0g |
$3687.0 | 2025-03-11 | |
| Enamine | EN300-743450-10.0g |
2,5-dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide |
2138171-06-7 | 95.0% | 10.0g |
$5467.0 | 2025-03-11 |
2,5-Dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 2,5-Dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide
2,5-Dimethyl-4-(1,2,3,6-Tetrahydropyridin-4-yl)Thiophene-3-Sulfonamide: A Comprehensive Overview
The compound with CAS No 2138171-06-7, known as 2,5-Dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This molecule is a derivative of thiophene, a five-membered heterocyclic compound with sulfur as the heteroatom. The presence of a sulfonamide group and a tetrahydropyridine moiety further enhances its chemical complexity and functional versatility.
Thiophene derivatives have been extensively studied for their applications in materials science and drug discovery. The thiophene ring in this compound is substituted with methyl groups at positions 2 and 5, which contribute to its electronic properties and stability. The tetrahydropyridine ring, attached at position 4 of the thiophene, introduces additional complexity by incorporating a saturated nitrogen-containing ring system. This combination creates a molecule with potential antioxidant, anti-inflammatory, and neuroprotective properties.
Recent studies have focused on the sulfonamide group in this compound, which is known to enhance bioavailability and pharmacokinetic properties. The sulfonamide moiety can act as a hydrogen bond donor or acceptor, facilitating interactions with biological targets such as enzymes or receptors. This feature makes the compound a promising candidate for drug development in areas such as neurodegenerative diseases and cardiovascular disorders.
The synthesis of 2,5-Dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. For instance, the formation of the thiophene ring is typically achieved through cyclization reactions involving thioacetals or other sulfur-containing precursors.
One of the most exciting developments in recent years is the exploration of this compound's biological activity. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For example, it has shown potential as an inhibitor of nitric oxide synthase (NOS) and cyclooxygenase (COX) enzymes, which are central to inflammatory processes. These findings suggest that the compound could be developed into a novel anti-inflammatory agent with reduced side effects compared to existing therapies.
In addition to its pharmacological applications, this compound has also been investigated for its role in neuroprotection. Studies using animal models of Parkinson's disease have indicated that it may protect dopaminergic neurons from oxidative damage by scavenging free radicals and upregulating antioxidant defense mechanisms. This property aligns with the growing interest in natural and synthetic compounds that can mitigate neurodegenerative conditions.
The structural uniqueness of 2,5-Dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide also makes it an attractive candidate for materials science applications. Its ability to form stable radical intermediates under certain conditions suggests potential uses in organic electronics or as a precursor for advanced materials like conductive polymers.
From an environmental perspective, researchers have evaluated the compound's toxicological profile to ensure its safe handling and use. Initial toxicity studies indicate that it has low acute toxicity when administered at therapeutic doses. However, further long-term studies are required to fully assess its safety profile and potential for chronic exposure risks.
In conclusion, CAS No 2138171-06-7, or 2,5-Dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide, represents a versatile molecule with significant potential across multiple fields. Its unique combination of structural features and functional groups positions it as a valuable tool for drug discovery and materials science research. As ongoing studies continue to uncover its full range of applications, this compound is poised to make meaningful contributions to both academic research and industrial development.
2138171-06-7 (2,5-Dimethyl-4-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)